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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For Researchers, Scientists, and Drug Development Professionals

Ethyl 6-hydroxyhexanoate is a versatile bifunctional molecule of significant interest in chemical
synthesis, particularly in the development of pharmaceuticals and advanced materials. Its linear
C6 backbone incorporates both a terminal hydroxyl group and an ethyl ester, making it a
valuable building block for a variety of chemical transformations. This guide provides an in-
depth overview of commercial suppliers for this reagent, its key chemical applications, and
detailed experimental protocols for its use.

Commercial Supplier Analysis

The procurement of high-quality ethyl 6-hydroxyhexanoate is critical for reproducible research
and development. A survey of prominent chemical suppliers reveals variations in purity,
available quantities, and pricing. The following table summarizes the offerings from several key
vendors to facilitate direct comparison.
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) Product . Available .
Supplier Purity . Price (USD)
Number(s) Quantities
Sigma-Aldrich $49.10 (10 g),
- _ 374806 97% 109,509
(MilliporeSigma) $158.00 (50 g)
TCI America
(dist. by Fisher E13055G =95.0% 509 $171.00[1]
Scientific)
$30 (10 mg) -
MOLNOVA M37399 98% (HPLC) 10mg-1g
$305 (1 9)[2][3]
E1305-5G, _ . .
Lab Pro Inc. Min. 95.0% (GC) 509g,25¢g Price not listed[4]
E1305-25G
Adva Tech Group LGC-TRC- ] )
Inquire for purity  10g $106.09[5]
Inc. E918970-10G
Santa Cruz ) ) Inquire for ) )
) SC-275133 Inquire for purity . Inquire for price
Biotechnology guantities

Key Experimental Protocols

Ethyl 6-hydroxyhexanoate is a valuable starting material for a range of chemical syntheses.

Below are detailed methodologies for some of its common applications.

Synthesis of Ethyl 6-acetoxyhexanoate

This procedure details the acetylation of the terminal hydroxyl group of ethyl 6-

hydroxyhexanoate to yield the corresponding acetate ester, a compound with applications in

fragrance chemistry.[6][7]

Materials:

o Ethyl 6-hydroxyhexanoate

e Acetic anhydride

e Pyridine
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Diethyl ether

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
ethyl 6-hydroxyhexanoate in an excess of pyridine.

o Cool the solution in an ice bath and slowly add acetic anhydride dropwise with stirring.
» Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

e Quench the reaction by slowly adding deionized water.

o Transfer the mixture to a separatory funnel and extract with diethyl ether.

o Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude ethyl 6-acetoxyhexanoate.

The product can be further purified by silica gel chromatography.

Preparation of Ethyl 6-
(trifluoromethylsulfonyloxy)hexanoate for Alkyl Triflate
Synthesis

The conversion of the hydroxyl group to a triflate is an effective method for creating an
excellent leaving group, facilitating subsequent nucleophilic substitution reactions.[8][9]
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Materials:

Ethyl 6-hydroxyhexanoate

Trifluoromethanesulfonic anhydride (Tf20)

Pyridine or a non-nucleophilic base (e.g., 2,6-lutidine)

Anhydrous dichloromethane (DCM)

Anhydrous sodium sulfate

Procedure:

Dissolve ethyl 6-hydroxyhexanoate in anhydrous dichloromethane in a flame-dried, round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Add pyridine (or 2,6-lutidine) to the solution.

Slowly add trifluoromethanesulfonic anhydride dropwise to the stirred solution. Maintain the
temperature at 0 °C during the addition.

After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours.

Quench the reaction by the addition of cold water.

Separate the organic layer and wash it sequentially with cold 1 M hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure at low temperature to yield the crude ethyl 6-(trifluoromethylsulfonyloxy)hexanoate.
The product is often used immediately in the next step without further purification due to its
potential instability.
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Visualizing Experimental Workflows and Chemical
Logic

To further clarify the processes involved in the procurement and application of ethyl 6-
hydroxyhexanoate, the following diagrams illustrate key workflows and relationships.

Procurement Workflow

Purity, Quantity . ) Bulk Pricin Verify CoA .
Identify Need .Q y Supplier Comparison 9 Request Quote/Info Purchase Order fy Receive & QC

Click to download full resolution via product page

Procurement workflow for acquiring ethyl 6-hydroxyhexanoate.

Synthetic Utility of Ethyl 6-Hydroxyhexanoate

Ethyl 6-Hydroxyhexanoate

Acetylation Triflation
(Acetic Anhydride, Pyridine) (Tf20, Pyridine)
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Key synthetic transformations of ethyl 6-hydroxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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